4-(2-benzoyl-4-chlorophenyl)-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-ene-3,5-dione

• IUPAC Name: 4-(2-benzoyl-4-chlorophenyl)-4-azatetracyclo[5.3.2.02,6.08,10]dodec-11-ene-3,5-dione
• InChI: InChI=1S/C24H18ClNO3/c25-13-6-9-19(18(10-13)22(27)12-4-2-1-3-5-12)26-23(28)20-14-7-8-15(17-11-16(14)17)21(20)24(26)29/h1-10,14-17,20-21H,11H2
• InChI Key: FVZGDWALHJLLDE-UHFFFAOYSA-N
• Canonical SMILES: C1C2C1C3C=CC2C4C3C(=O)N(C4=O)C5=C(C=C(C=C5)Cl)C(=O)C6=CC=CC=C6
• Molecular Formula: C24H18ClNO3
• Molecular Weight: 403.9 g/mol

Description

4-(2-benzoyl-4-chlorophenyl)-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-ene-3,5-dione is a useful research compound. Its molecular formula is C24H18ClNO3 and its molecular weight is 403.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 403.0975211 g/mol and the complexity rating of the compound is 751. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Cyclization Reactions and Material Applications

Research on cyclization reactions, such as the Scholl reaction, has led to the development of novel polyaromatic structures with potential applications in electronics and photonics. For example, the study by Ye et al. (2016) explores the cyclization of tetraaryl-substituted benzoquinones and hydroquinones, leading to the formation of complex aromatic systems with potential use in light-emitting diode (LED) devices due to their optical and electrochemical properties (Ye et al., 2016).

Antimicrobial and Antiviral Activity

Compounds synthesized from similar chemical frameworks have been evaluated for their antimicrobial and antiviral activities. Kaya et al. (2011) synthesized bisoctahydroxanthene-1,8-dione derivatives and assessed their antimicrobial properties against various pathogens, showing that some compounds exhibited significant inhibitory effects (Kaya et al., 2011). Another study by Selivanov et al. (2017) focused on the synthesis of novel ureas with a structurally similar tetracyclic dione core, demonstrating pronounced antiviral activity against smallpox vaccine virus (Selivanov et al., 2017).

Electronic and Electrochemical Properties

Research into the electronic and electrochemical properties of structurally related compounds has been conducted with an emphasis on their potential use in organic electronics. For instance, studies on the synthesis and characterization of novel thermotropic liquid crystals with lateral chloro groups have investigated the impact of structural modifications on mesomorphic properties and electronic applications (Dixit & Vora, 2015).